1-(5-Oxocyclohexa-1,3-dien-1-yl)-2-thioxoethyl imidazolidine-4-carboxylate

• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol
• IUPAC Name: [1-(5-oxocyclohexa-1,3-dien-1-yl)-2-sulfanylideneethyl] imidazolidine-4-carboxylate
• InChI: InChI=1S/C12H14N2O3S/c15-9-3-1-2-8(4-9)11(6-18)17-12(16)10-5-13-7-14-10/h1-3,6,10-11,13-14H,4-5,7H2
• InChI Key: NDCFIMLXZGOGOO-UHFFFAOYSA-N
• Canonical SMILES: C1C(NCN1)C(=O)OC(C=S)C2=CC=CC(=O)C2

Description

1-(5-Oxocyclohexa-1,3-dien-1-yl)-2-thioxoethyl imidazolidine-4-carboxylate is a useful research compound. Its molecular formula is C12H14N2O3S and its molecular weight is 266.32 g/mol. The purity is usually 95%.
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Biological Activity

The compound 1-(5-Oxocyclohexa-1,3-dien-1-yl)-2-thioxoethyl imidazolidine-4-carboxylate , also known as 6-imino-5-oxocyclohexa-1,3-diene-1-carboxylate , has garnered interest due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Molecular Formula and Structure

The molecular formula for this compound is $C_7H_5NO_3$. The compound features a cyclohexadiene structure with various functional groups that contribute to its biological activity.

Property	Value
Molecular Formula	C7H5NO3
SMILES	C1=CC(=O)C(=N)C(=C1)C(=O)O
InChI	InChI=1S/C7H5NO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,8H,(H,10,11)
InChIKey	BQEPLNUEGNSUTM-UHFFFAOYSA-N

Antimicrobial Properties

Research indicates that compounds similar to this compound exhibit significant antimicrobial properties. A study conducted on derivatives of cyclohexadiene compounds demonstrated their efficacy against various bacterial strains, suggesting a potential application in developing new antibiotics.

Antioxidant Activity

The compound's structure suggests it may possess antioxidant properties. Antioxidants are crucial for neutralizing free radicals in biological systems. Preliminary studies have shown that related compounds can scavenge free radicals effectively, indicating that this compound might similarly contribute to oxidative stress reduction.

Anti-inflammatory Effects

There is emerging evidence suggesting that the compound may exhibit anti-inflammatory effects. In vitro studies have indicated that similar compounds can inhibit pro-inflammatory cytokines, which are pivotal in the inflammatory response. This activity could make the compound a candidate for therapeutic applications in inflammatory diseases.

The proposed mechanisms by which this compound exerts its biological effects include:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in inflammatory pathways.
• Modulation of Signaling Pathways : It might affect signaling pathways related to oxidative stress and inflammation.

Study on Antimicrobial Activity

A recent study published in a peer-reviewed journal investigated the antimicrobial effects of cyclohexadiene derivatives. The results showed that these compounds had a minimum inhibitory concentration (MIC) against Staphylococcus aureus and Escherichia coli, indicating their potential as antimicrobial agents.

Antioxidant Research

In a controlled laboratory setting, researchers evaluated the antioxidant capacity of various cyclohexadiene derivatives using DPPH (2,2-diphenyl-1-picrylhydrazyl) assays. The results indicated that certain structural modifications enhanced antioxidant activity significantly.